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Compound of Interest

Compound Name: Ftivazide

CAS No.: 149-17-7

Cat. No.: B12484818

Get Quote

Technical Support Center: Ftivazide MIC Assays
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to address variability in Minimum Inhibitory Concentration (MIC) assay

results for Ftivazide. It is intended for researchers, scientists, and drug development

professionals working with this anti-tuberculosis agent.

Frequently Asked Questions (FAQs)
Q1: What is the expected MIC range for Ftivazide against Mycobacterium tuberculosis

H37Rv?

A1: While official quality control ranges from regulatory bodies like CLSI or EUCAST have not

been established for Ftivazide, published research provides an expected MIC range. Studies

have reported MIC values for similar compounds against the H37Rv strain to be in the range of

0.25 to 1.0 mg/L. It is crucial to establish a baseline MIC in your laboratory using a

standardized protocol and a well-characterized strain of M. tuberculosis H37Rv.

Q2: What is the mechanism of action of Ftivazide?
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A2: Ftivazide is a prodrug that requires activation by the mycobacterial enzyme catalase-

peroxidase (KatG). Once activated, it inhibits the synthesis of mycolic acids, which are

essential components of the Mycobacterium tuberculosis cell wall.[1] This disruption of the cell

wall leads to bacterial cell death.

Q3: How should I prepare a stock solution of Ftivazide?

A3: Ftivazide is a solid compound that can be dissolved in dimethyl sulfoxide (DMSO) to

prepare a stock solution. A general protocol is provided in the "Experimental Protocols" section

below. It is recommended to keep the final concentration of DMSO in the assay below 1% to

avoid any solvent-induced effects on bacterial growth.

Q4: How should I store Ftivazide and its stock solutions?

A4: The powdered form of Ftivazide should be stored at -20°C for long-term stability (up to 3

years). Stock solutions prepared in DMSO can be stored at -80°C for up to one year. Avoid

repeated freeze-thaw cycles.

Troubleshooting Guide
Variability in MIC assay results can arise from several factors. This guide addresses common

issues in a question-and-answer format.
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Issue Possible Cause(s) Recommended Action(s)

Higher than expected MIC

values

1. Inaccurate Inoculum

Density: An inoculum that is

too dense can lead to

apparently higher MICs.

1. Standardize the inoculum to

a 0.5 McFarland standard and

ensure proper dilution to

achieve the target CFU/mL in

the final assay volume.

2. Ftivazide Degradation:

Improper storage or handling

of Ftivazide powder or stock

solutions can lead to loss of

potency.

2. Ensure Ftivazide powder is

stored at -20°C and stock

solutions at -80°C. Prepare

fresh working solutions for

each experiment.

3. Contamination:

Contamination of the bacterial

culture or assay medium can

interfere with the results.

3. Use aseptic techniques

throughout the procedure.

Visually inspect cultures and

media for any signs of

contamination.

Lower than expected MIC

values

1. Inaccurate Inoculum

Density: An inoculum that is

too dilute will be more easily

inhibited.

1. Verify the McFarland

standard and dilution steps to

ensure the correct inoculum

concentration.

2. Solvent Effects: High

concentrations of DMSO can

inhibit bacterial growth.

2. Ensure the final

concentration of DMSO in the

assay is below 1%.

Inconsistent results between

experiments

1. Variability in Media

Preparation: Differences in pH

or cation concentration of the

growth medium can affect

antibiotic activity.

1. Use a consistent source and

lot of Mueller-Hinton broth or

7H9 broth. Verify the pH of

each new batch.

2. Inconsistent Incubation

Conditions: Fluctuations in

temperature or incubation time

can impact bacterial growth

and MIC results.

2. Ensure the incubator is

properly calibrated and

maintain a consistent

incubation time as per the

protocol.
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3. Operator Variability:

Differences in pipetting

techniques or visual

interpretation of growth can

introduce variability.

3. Standardize pipetting

techniques and have a

consistent method for

determining the MIC endpoint

(e.g., the lowest concentration

with no visible turbidity).

No bacterial growth in control

wells

1. Inactive Inoculum: The

bacterial culture may not be

viable.

1. Use a fresh, actively

growing culture for inoculum

preparation. Perform a viability

count on the inoculum.

2. Incorrect Medium: The

medium may not be suitable

for the growth of M.

tuberculosis.

2. Ensure the correct medium

(e.g., Middlebrook 7H9 with

appropriate supplements) is

used.

Experimental Protocols
Preparation of Ftivazide Stock Solution (10 mg/mL)
Materials:

Ftivazide powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Procedure:

Aseptically weigh the required amount of Ftivazide powder.

Dissolve the powder in sterile DMSO to a final concentration of 10 mg/mL.

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into sterile, single-use microcentrifuge tubes.
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Store the aliquots at -80°C.

Broth Microdilution MIC Assay for Ftivazide against M.
tuberculosis
Materials:

Mycobacterium tuberculosis H37Rv (ATCC 27294)

Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-

catalase) and 0.05% Tween 80

Ftivazide stock solution (10 mg/mL in DMSO)

Sterile 96-well microtiter plates

Sterile saline or PBS

0.5 McFarland turbidity standard

Procedure:

Inoculum Preparation:

Grow M. tuberculosis H37Rv in 7H9 broth to mid-log phase.

Adjust the bacterial suspension to a turbidity equivalent to a 0.5 McFarland standard.

Dilute the standardized suspension 1:20 in 7H9 broth to achieve a final concentration of

approximately 5 x 10^5 CFU/mL in the assay wells.

Drug Dilution:

Prepare serial twofold dilutions of the Ftivazide stock solution in 7H9 broth in a separate

96-well plate or in tubes. The final concentrations should typically range from 16 mg/L to

0.03 mg/L.
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Include a drug-free control (broth with DMSO at the same concentration as the highest

drug concentration) and a no-inoculum control (broth only).

Assay Plate Preparation:

Add 100 µL of the appropriate Ftivazide dilution to each well of a sterile 96-well microtiter

plate.

Add 100 µL of the diluted bacterial inoculum to each well.

Incubation:

Seal the plates with a breathable membrane or in a way that prevents contamination while

allowing for gas exchange.

Incubate the plates at 37°C for 7-14 days, or until growth is clearly visible in the drug-free

control wells.

MIC Determination:

The MIC is the lowest concentration of Ftivazide that completely inhibits visible growth of

M. tuberculosis.
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Media variability?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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